Cas no 2172606-86-7 (1-(2,6-dichlorophenyl)penta-1,4-dien-3-one)

• Product Name: 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one
• CAS No: 2172606-86-7
• MF: C₁₁H₈Cl₂O
• MW: 227.086621284485
• CID: 6314936
• PubChem ID: 165764572
• Update Time: 2025-05-21

1-(2,6-dichlorophenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one
• EN300-1618324
• 2172606-86-7

• Inchi： 1S/C11H8Cl2O/c1-2-8(14)6-7-9-10(12)4-3-5-11(9)13/h2-7H,1H2/b7-6+
• InChI Key： FAQBVEPCMUWTML-VOTSOKGWSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C(C=C)=O)Cl

Computed Properties

• Exact Mass: 225.9952203g/mol
• Monoisotopic Mass: 225.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one

Comprehensive Analysis of 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one (CAS No. 2172606-86-7)

The compound 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one (CAS No. 2172606-86-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the scientific community.

Chemically, 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and versatility in organic synthesis. The presence of the 2,6-dichlorophenyl moiety and the penta-1,4-dien-3-one backbone contributes to its distinct electronic and steric properties, making it a valuable intermediate in the development of novel materials and bioactive molecules.

Recent studies have highlighted the potential of CAS No. 2172606-86-7 in the field of pharmaceutical research, particularly in the design of enzyme inhibitors and receptor modulators. Its conjugated system and electrophilic nature allow it to interact with biological targets, opening avenues for drug discovery. Additionally, the compound's photophysical properties have sparked interest in materials science, where it is being explored for applications in organic electronics and sensors.

The synthesis of 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one typically involves a Claisen-Schmidt condensation reaction between 2,6-dichlorobenzaldehyde and a suitable ketone precursor. Optimizing reaction conditions, such as temperature, solvent choice, and catalyst selection, is crucial for achieving high yields and purity. Researchers are also investigating green chemistry approaches to minimize environmental impact during production.

One of the most searched questions about this compound is its stability and storage requirements. 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one is generally stable under inert conditions but may degrade upon prolonged exposure to light or moisture. Proper storage in amber glass containers under nitrogen atmosphere is recommended to maintain its integrity.

In the context of sustainability, there is growing interest in the biodegradability and environmental fate of CAS No. 2172606-86-7. Preliminary studies suggest that the compound undergoes moderate degradation in aqueous systems, but further research is needed to assess its long-term ecological impact. This aligns with the broader trend of eco-friendly chemical design in the industry.

From a commercial perspective, the demand for 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one is steadily increasing, driven by its applications in high-performance materials and life sciences. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures to meet the needs of research institutions and industrial partners.

Looking ahead, the future of CAS No. 2172606-86-7 appears promising, with ongoing investigations into its potential as a building block for advanced polymers and functionalized surfaces. Its combination of aromatic and unsaturated functionalities makes it a compelling candidate for innovative applications in nanotechnology and surface chemistry.

In conclusion, 1-(2,6-dichlorophenyl)penta-1,4-dien-3-one represents a fascinating case study in the intersection of structural complexity and practical utility. As research continues to uncover new dimensions of its behavior and applications, this compound is poised to play an increasingly important role in scientific and industrial advancements.